2-(methoxymethyl)-3,8-diphenyl-8,9-dihydropyrazolo[5,1-c][1,2,4]benzotriazin-6(7H)-one

Specification

• Molecular Formula: C23H20N4O2
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 2-(methoxymethyl)-3,8-diphenyl-8,9-dihydro-7H-pyrazolo[5,1-c][1,2,4]benzotriazin-6-one
• Standard InChI: InChI=1S/C23H20N4O2/c1-29-14-18-21(16-10-6-3-7-11-16)23-25-24-22-19(27(23)26-18)12-17(13-20(22)28)15-8-4-2-5-9-15/h2-11,17H,12-14H2,1H3
• Standard InChI Key: SRQGEQMUBSCIRZ-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN2C3=C(C(=O)CC(C3)C4=CC=CC=C4)N=NC2=C1C5=CC=CC=C5

Introduction

2-(methoxymethyl)-3,8-diphenyl-8,9-dihydropyrazolo[5,1-c]benzotriazin-6(7H)-one is a complex organic compound belonging to the class of heterocyclic compounds known as benzotriazine derivatives. It is also classified under pyrazolo compounds, which are renowned for their diverse pharmacological properties, including antibacterial and neuropsychiatric effects. The compound's structure features multiple aromatic rings and heteroatoms, contributing to its unique properties and reactivity.

Synthesis

The synthesis of 2-(methoxymethyl)-3,8-diphenyl-8,9-dihydropyrazolo[5,1-c]benzotriazin-6(7H)-one typically involves multi-step reactions. These processes require careful control of reaction conditions such as temperature and solvent choice to optimize yield and purity. Characterization techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Infrared (IR) spectroscopy are employed to confirm the structure of the synthesized compound.

Synthesis Steps

• Initial Preparation: The synthesis begins with the preparation of necessary precursors.

• Coupling Reactions: These precursors undergo coupling reactions to form the core structure of the compound.

• Modification: The core structure is then modified to introduce the methoxymethyl group and other necessary functional groups.

• Purification: The final compound is purified using techniques such as High-Performance Liquid Chromatography (HPLC).

Biological Activities and Potential Applications

Compounds similar to 2-(methoxymethyl)-3,8-diphenyl-8,9-dihydropyrazolo[5,1-c]benzotriazin-6(7H)-one have shown significant biological activities, including potential neuropsychiatric effects. Studies indicate that these compounds can exhibit high binding affinity for dopamine receptors, suggesting a mechanism for their neuropsychiatric effects. The compound's potential applications are being explored in medicinal chemistry, particularly in areas related to neuropsychiatric disorders.